Cas no 1707594-82-8 (4-(1H-imidazol-1-yl)-6-(piperazin-1-yl)pyrimidine)

• Product Name: 4-(1H-imidazol-1-yl)-6-(piperazin-1-yl)pyrimidine
• CAS No: 1707594-82-8
• MF: C₁₁H₁₄N₆
• MW: 230.269060611725
• CID: 5580350
• Update Time: 2025-08-05

4-(1H-imidazol-1-yl)-6-(piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(1H-imidazol-1-yl)-6-(piperazin-1-yl)pyrimidine
• 4-Imidazol-1-yl-6-piperazin-1-yl-pyrimidine
• Pyrimidine, 4-(1H-imidazol-1-yl)-6-(1-piperazinyl)-

• Inchi： 1S/C11H14N6/c1-4-16(5-2-12-1)10-7-11(15-8-14-10)17-6-3-13-9-17/h3,6-9,12H,1-2,4-5H2
• InChI Key： UPGCRDLQSJWHNT-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCNCC2)=CC(N2C=NC=C2)=N1

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 497.6±40.0 °C(Predicted)
• pka: 8.54±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-(1H-imidazol-1-yl)-6-(piperazin-1-yl)pyrimidine

Comprehensive Overview of 4-(1H-imidazol-1-yl)-6-(piperazin-1-yl)pyrimidine (CAS No. 1707594-82-8)

4-(1H-imidazol-1-yl)-6-(piperazin-1-yl)pyrimidine (CAS No. 1707594-82-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound combines the imidazole and piperazine moieties with a pyrimidine core, making it a versatile scaffold for drug discovery and development. Researchers are particularly interested in its role as a kinase inhibitor and its potential in treating various diseases.

The molecular structure of 4-(1H-imidazol-1-yl)-6-(piperazin-1-yl)pyrimidine features a pyrimidine ring substituted at the 4-position with an imidazole group and at the 6-position with a piperazine group. This arrangement provides multiple sites for hydrogen bonding and interactions with biological targets, enhancing its binding affinity and selectivity. The compound's CAS number 1707594-82-8 is frequently searched in scientific databases, reflecting its relevance in current research.

One of the key applications of 4-(1H-imidazol-1-yl)-6-(piperazin-1-yl)pyrimidine is in the field of cancer research. Its ability to act as a kinase inhibitor makes it a promising candidate for targeting signaling pathways involved in tumor growth. Recent studies have explored its efficacy against specific kinases, such as EGFR and ALK, which are often mutated in cancers. This aligns with the growing interest in precision medicine and targeted therapies, which are hot topics in the pharmaceutical industry.

In addition to its potential in oncology, 4-(1H-imidazol-1-yl)-6-(piperazin-1-yl)pyrimidine is being investigated for its role in neurodegenerative diseases. The compound's ability to modulate kinase activity could be beneficial in conditions like Alzheimer's and Parkinson's disease, where aberrant kinase signaling is implicated. This connection to neuroprotection and disease-modifying therapies is a trending area of research, attracting significant attention from both academia and industry.

The synthesis of 4-(1H-imidazol-1-yl)-6-(piperazin-1-yl)pyrimidine typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. Researchers often optimize these synthetic routes to improve yield and purity, ensuring the compound's suitability for further biological testing. The CAS 1707594-82-8 identifier is crucial for tracking these synthetic efforts and ensuring reproducibility across studies.

From a commercial perspective, the demand for 4-(1H-imidazol-1-yl)-6-(piperazin-1-yl)pyrimidine is driven by its potential in drug development. Pharmaceutical companies and research institutions are actively sourcing this compound for preclinical studies, contributing to its growing market presence. The compound's structure-activity relationship (SAR) is a focal point for medicinal chemists aiming to design more potent and selective analogs.

Another area of interest is the compound's potential in infectious disease research. Preliminary studies suggest that 4-(1H-imidazol-1-yl)-6-(piperazin-1-yl)pyrimidine may exhibit activity against certain pathogens, including bacteria and viruses. This aligns with the global focus on antimicrobial resistance (AMR) and the need for novel therapeutic agents. The compound's dual functionality, combining imidazole and piperazine pharmacophores, could offer unique mechanisms of action.

In summary, 4-(1H-imidazol-1-yl)-6-(piperazin-1-yl)pyrimidine (CAS No. 1707594-82-8) is a multifaceted compound with significant potential in drug discovery. Its applications span cancer research, neurodegenerative diseases, and infectious disease, making it a valuable tool for scientists. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.